Cas no 2411286-48-9 (2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide)

• Product Name: 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide
• CAS No: 2411286-48-9
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 5357640
• Update Time: 2025-06-11

2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide
• Z3887631371

• Inchi： 1S/C10H17ClN2O2/c11-6-10(15)12-5-1-2-8-3-4-9(14)13-7-8/h8H,1-7H2,(H,12,15)(H,13,14)
• InChI Key： LPYBAGIWGZWTJL-UHFFFAOYSA-N
• SMILES： ClCC(NCCCC1CNC(CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2

Additional information on 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide

Comprehensive Overview of 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide (CAS No. 2411286-48-9)

2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide (CAS No. 2411286-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a chloroacetamide moiety and a 6-oxopiperidin-3-yl scaffold, which contribute to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and reactivity.

The compound’s chemical structure is characterized by a piperidinone ring, a common motif in many FDA-approved drugs, which enhances its relevance in targeting neurological and metabolic disorders. Recent studies have explored its potential as a precursor for enzyme inhibitors or receptor modulators, aligning with the growing demand for precision medicine. Its CAS number 2411286-48-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

In the context of synthetic chemistry, 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide offers a robust platform for derivatization. The presence of the chloroacetyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This adaptability is particularly valuable in combinatorial chemistry, where rapid scaffold diversification is essential for optimizing drug candidates. Laboratories focusing on high-throughput screening often prioritize such compounds to accelerate hit-to-lead processes.

From a mechanistic perspective, the compound’s 6-oxopiperidin-3-yl fragment may interact with biological targets such as proteases or kinases, which are frequently implicated in cancer and inflammatory diseases. This aligns with trending searches in AI-driven drug design, where users frequently inquire about “small molecules for kinase inhibition” or “scaffolds for neurodegenerative drug development.” Such queries underscore the compound’s relevance in addressing unmet medical needs.

Quality control and analytical characterization of CAS No. 2411286-48-9 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers catering to the life sciences sector must adhere to stringent GMP standards, a topic frequently searched by procurement specialists seeking reliable sources for research-grade chemicals.

Environmental and safety considerations are also critical when handling 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide. While not classified as hazardous, proper laboratory protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended. This aligns with broader industry trends emphasizing sustainable chemistry and green synthesis, topics increasingly searched by environmentally conscious researchers.

In summary, 2-Chloro-N-[3-(6-oxopiperidin-3-yl)propyl]acetamide (CAS No. 2411286-48-9) represents a versatile and scientifically valuable compound with broad applicability in pharmaceutical research. Its structural features and reactivity profile make it a promising candidate for advancing drug discovery initiatives, particularly in areas like neurology and oncology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic development.